Cas no 272123-01-0 (D-Phenylalanine,N-(1-oxotetradecyl)-)

D-Phenylalanine,N-(1-oxotetradecyl)- Properties

Names and Identifiers

• D-Phenylalanine,N-(1-oxotetradecyl)-
• (2R)-3-phenyl-2-(tetradecanoylamino)propanoic acid
• 272123-01-0
• D-Phenylalanine, N-(1-oxotetradecyl)-
• N-Butadecanoyl-D-phenylalanine
• DTXSID80181684
• +Expand

• InChIKey： GFNNQTYRJPFJGX-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H37NO3/c1-2-3-4-5-6-7-8-9-10-11-15-18-22(25)24-21(23(26)27)19-20-16-13-12-14-17-20/h12-14,16-17,21H,2-11,15,18-19H2,1H3,(H,24,25)(H,26,27)
• SMILES： O=C(NC(C(O)=O)CC1C=CC=CC=1)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 375.27751
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 375.27734404g/mol
• Heavy Atom Count: 27
• Complexity: 391
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4